N-Methylcalycinine
N-Methylcalycinine
Brand Name:
Vulcanchem
CAS No.:
86537-66-8
VCID:
VC0049871
InChI:
InChI=1S/C19H19NO4/c1-20-4-3-10-7-15-19(24-9-23-15)18-16(10)13(20)6-11-5-12(22-2)8-14(21)17(11)18/h5,7-8,13,21H,3-4,6,9H2,1-2H3/t13-/m1/s1
SMILES:
CN1CCC2=CC3=C(C4=C2C1CC5=C4C(=CC(=C5)OC)O)OCO3
Molecular Formula:
C19H19NO4
Molecular Weight:
325.4 g/mol
N-Methylcalycinine
CAS No.: 86537-66-8
Reference Standards
VCID: VC0049871
Molecular Formula: C19H19NO4
Molecular Weight: 325.4 g/mol
| CAS No. | 86537-66-8 |
|---|---|
| Product Name | N-Methylcalycinine |
| Molecular Formula | C19H19NO4 |
| Molecular Weight | 325.4 g/mol |
| IUPAC Name | (12R)-16-methoxy-11-methyl-3,5-dioxa-11-azapentacyclo[10.7.1.02,6.08,20.014,19]icosa-1(20),2(6),7,14(19),15,17-hexaen-18-ol |
| Standard InChI | InChI=1S/C19H19NO4/c1-20-4-3-10-7-15-19(24-9-23-15)18-16(10)13(20)6-11-5-12(22-2)8-14(21)17(11)18/h5,7-8,13,21H,3-4,6,9H2,1-2H3/t13-/m1/s1 |
| Standard InChIKey | SFOMHAXOBRLRFH-CYBMUJFWSA-N |
| Isomeric SMILES | CN1CCC2=CC3=C(C4=C2[C@H]1CC5=C4C(=CC(=C5)OC)O)OCO3 |
| SMILES | CN1CCC2=CC3=C(C4=C2C1CC5=C4C(=CC(=C5)OC)O)OCO3 |
| Canonical SMILES | CN1CCC2=CC3=C(C4=C2C1CC5=C4C(=CC(=C5)OC)O)OCO3 |
| Appearance | Powder |
| PubChem Compound | 14604497 |
| Last Modified | Nov 11 2021 |
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